Cas no 2375260-29-8 (1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate)

• Product Name: 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate
• CAS No: 2375260-29-8
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 6496626
• PubChem ID: 165829566
• Update Time: 2025-05-22

1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate
• 1-(tert-Butoxycarbonyl)-4,5-dihydroxypiperidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-4,5-dihydroxypiperidine-2-carboxylic acid
• EN300-7434030
• 2375260-29-8

• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(17)12-5-8(14)7(13)4-6(12)9(15)16/h6-8,13-14H,4-5H2,1-3H3,(H,15,16)
• InChI Key： OLSDMXUUYYMLMP-UHFFFAOYSA-N
• SMILES： OC1C(CN(C(=O)OC(C)(C)C)C(C(=O)O)C1)O

Computed Properties

• Exact Mass: 261.12123733g/mol
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.4±45.0 °C(Predicted)
• pka: 3.69±0.60(Predicted)

Additional information on 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate

Compound CAS No 2375260-29-8: 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate

The compound with CAS number 2375260-29-8, commonly referred to as 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and development.

The molecular structure of 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate is characterized by a piperidine ring system with two hydroxyl groups at positions 4 and 5 and two carboxylic acid groups at positions 1 and 2. The presence of these functional groups imparts unique chemical properties to the molecule, making it a versatile candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The dihydroxy groups at positions 4 and 5 are believed to play a crucial role in these interactions, potentially serving as binding sites for target proteins.

In addition to its pharmacological applications, 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate has also been investigated for its role in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring system followed by functionalization with hydroxyl and carboxylic acid groups. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity levels.

In terms of biological activity, 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate ion channels suggests its potential utility in treating neurological disorders.

The compound's stereochemistry is another area of active research. The configuration of the hydroxyl groups at positions 4 and 5 has been shown to significantly influence its biological activity. Researchers are currently exploring enantiomer-specific effects to better understand its mechanism of action and optimize its therapeutic potential.

In conclusion, CAS No 2375260-29-8, or 1-(1,1-Dimethylethyl) 4,5-dihydroxy-1,2-piperidinedicarboxylate, represents a valuable addition to the arsenal of compounds being investigated for their potential in drug discovery and materials science. With ongoing research shedding light on its diverse applications and mechanisms of action, this compound is poised to make significant contributions to these fields in the coming years.